Cas no 113618-25-0 (methyl 2-butyl-3,5-dioxohexanoate)

• Product Name: methyl 2-butyl-3,5-dioxohexanoate
• CAS No: 113618-25-0
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 2611239
• PubChem ID: 13865019
• Update Time: 2025-04-21

methyl 2-butyl-3,5-dioxohexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-butyl-3,5-dioxohexanoate
• 113618-25-0
• DTXSID90551495
• DTXCID80502279

• Inchi： 1S/C11H18O4/c1-4-5-6-9(11(14)15-3)10(13)7-8(2)12/h9H,4-7H2,1-3H3
• InChI Key： ZFZRSJKXRAUWJA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(CC(C)=O)=O)CCCC)=O

Computed Properties

• Exact Mass: 214.12050905Da
• Monoisotopic Mass: 214.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4Ų